Cas no 1803600-32-9 (methyl 4-aminobut-2-ynoate hydrochloride)

• Product Name: methyl 4-aminobut-2-ynoate hydrochloride
• CAS No: 1803600-32-9
• MDL: MFCD19212886
• CID: 4617374
• PubChem ID: 75481182
• Update Time: 2025-10-28

methyl 4-aminobut-2-ynoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-but-2-ynoic acid methyl ester
• 4-Amino-but-2-ynoic acid methyl ester hydrochloride
• methyl 4-aminobut-2-ynoate hydrochloride

• MDL： MFCD19212886

Additional information on methyl 4-aminobut-2-ynoate hydrochloride

Comprehensive Overview of Methyl 4-Aminobut-2-ynoate Hydrochloride (CAS No. 1803600-32-9)

Methyl 4-aminobut-2-ynoate hydrochloride (CAS No. 1803600-32-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its propargylic amine structure, has garnered attention due to its versatile reactivity and potential as a building block in synthetic chemistry. The hydrochloride salt form enhances its stability, making it suitable for various experimental and industrial processes.

In recent years, the demand for methyl 4-aminobut-2-ynoate hydrochloride has surged, driven by its role in the synthesis of bioactive molecules and heterocyclic compounds. Researchers are particularly interested in its utility for click chemistry applications, where its alkyne functionality enables efficient coupling reactions. This aligns with the growing trend of green chemistry, as the compound’s reactivity often reduces the need for harsh reagents or prolonged reaction times.

The compound’s CAS number 1803600-32-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure features an ester group and an amine moiety, which contribute to its solubility in polar solvents like water and methanol. This property is critical for laboratories focusing on drug discovery or peptide modification, where solubility and reactivity are paramount.

One of the most searched questions regarding methyl 4-aminobut-2-ynoate hydrochloride revolves around its synthetic routes. Common methods involve the Sonogashira coupling or amination of corresponding alkynoates, followed by salt formation. These processes are frequently optimized to improve yield and purity, reflecting the compound’s value in high-value applications. Additionally, its role in bioconjugation strategies has made it a topic of interest in proteomics and diagnostic reagent development.

From a commercial perspective, suppliers often highlight the compound’s high purity grade (≥95%) and compliance with Good Manufacturing Practices (GMP). This ensures its suitability for preclinical studies and API (Active Pharmaceutical Ingredient) synthesis. The compound’s stability under controlled storage conditions (e.g., 2–8°C, inert atmosphere) further underscores its reliability for long-term research projects.

Emerging trends in personalized medicine and targeted therapy have also amplified the relevance of methyl 4-aminobut-2-ynoate hydrochloride. Its ability to serve as a linker or functional group in small-molecule probes aligns with the demand for precision tools in cancer research and neurological disorder studies. Such applications are frequently discussed in scientific forums and patent filings, highlighting the compound’s interdisciplinary appeal.

In summary, methyl 4-aminobut-2-ynoate hydrochloride (CAS No. 1803600-32-9) is a multifaceted compound with broad utility in modern chemistry and life sciences. Its unique structural features, combined with evolving applications in biotechnology and material science, position it as a critical asset for researchers and industries alike. As innovation continues, this compound is poised to play an even greater role in advancing scientific discovery.